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Compound of Interest

Compound Name: 2-Bromo-5-chloropyrimidine

Cat. No.: B039030

An In-depth Technical Guide to 2-Bromo-5-
chloropyrimidine

This technical guide provides a comprehensive overview of the chemical properties of 2-
Bromo-5-chloropyrimidine, a halogenated pyrimidine derivative. This document is intended
for researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Chemical Properties and Identification

2-Bromo-5-chloropyrimidine is a key building block in the synthesis of more complex
molecules. Its reactivity is characterized by the presence of two different halogen atoms
attached to the pyrimidine ring, allowing for selective functionalization.

Below is a summary of its key chemical data:
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Property Value Reference
Molecular Formula C4H2BrCIN2 [1112]
Molecular Weight 193.43 g/mol [1][2]

CAS Number 124405-67-0 [1][2]
SMILES CIC1=CN=C(Br)N=C1 [1]

Purity Typically =97% [2]

Storage Conditions Inert atmosphere, 2-8°C [1]

Structural Formula

The structural formula of 2-Bromo-5-chloropyrimidine is based on a pyrimidine ring, which is
a six-membered heterocyclic aromatic ring containing two nitrogen atoms. In this compound,
the bromine atom is attached at position 2, and the chlorine atom is at position 5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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